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Compound of Interest

Compound Name: Dynorphin B (1-13) tfa

Cat. No.: B15618223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the proper dissolution and storage of Dynorphin

B (1-13) trifluoroacetate (TFA), a potent kappa-opioid receptor agonist. Adherence to these

guidelines is crucial for maintaining the peptide's integrity and ensuring the reproducibility of

experimental results.

Data Presentation: Storage and Solubility
Proper handling and storage are paramount to preserving the biological activity of Dynorphin
B (1-13) TFA. The following table summarizes the recommended storage conditions for the

lyophilized powder and reconstituted solutions, as well as its solubility.

Form
Storage
Temperature

Storage
Duration

Solvent Solubility

Lyophilized

Powder
-80°C 2 years N/A N/A

-20°C 1 year N/A N/A

In Solution -80°C 6 months H₂O
≥ 50 mg/mL

(29.68 mM)[1]

-20°C 1 month H₂O
≥ 50 mg/mL

(29.68 mM)[1]
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Note on TFA Salt: Dynorphin B (1-13) is often supplied as a TFA salt, a remnant from the

purification process. While generally not problematic for many in vitro applications, it's

important to be aware that TFA counterions can influence the peptide's secondary structure

and solubility. For sensitive cell-based assays or in vivo studies, researchers may consider

exchanging the TFA salt for acetate or HCl.[2][3][4]

Experimental Protocol: Dissolution and Storage
This protocol outlines the steps for reconstituting lyophilized Dynorphin B (1-13) TFA to create

a stock solution and provides guidelines for its subsequent storage.

1. Materials:

Dynorphin B (1-13) TFA (lyophilized powder)

Sterile, high-purity water (e.g., Milli-Q or WFI)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated pipettes and sterile, low-retention pipette tips

Vortex mixer

-20°C and -80°C freezers

2. Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Handle the lyophilized powder and solutions in a clean, designated workspace to prevent

contamination.

As an opioid peptide, handle Dynorphin B with care and follow all institutional guidelines for

the handling of potent biological compounds.

3. Reconstitution of Stock Solution:
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Before opening, allow the vial of lyophilized Dynorphin B (1-13) TFA to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.[5]

Briefly centrifuge the vial to ensure that all the lyophilized powder is at the bottom.

Carefully open the vial and add the desired volume of sterile, high-purity water to achieve the

target concentration. For example, to prepare a 1 mM stock solution from 1 mg of the

peptide (Molecular Weight: 1684.86 g/mol ), add 0.5935 mL of water.[1]

Gently vortex the vial until the peptide is completely dissolved. Visually inspect the solution to

ensure there are no particulates.

If the intended use requires sterile conditions, the stock solution can be filter-sterilized using

a 0.22 µm syringe filter.[1]

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is critical to aliquot

the stock solution into smaller, single-use volumes in sterile, low-protein-binding

microcentrifuge tubes.[1][5][6]

Label each aliquot clearly with the peptide name, concentration, and date of preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[1]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

When an aliquot is needed, remove it from the freezer and allow it to thaw completely at

room temperature. Avoid warming the solution at elevated temperatures. Once thawed, any

unused portion should be discarded and not re-frozen.

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation and storage of Dynorphin B
(1-13) TFA solutions.
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Preparation of Stock Solution

Aliquoting and Storage

Start:
Lyophilized Dynorphin B (1-13) TFA

Equilibrate vial to
room temperature

Centrifuge vial to
collect powder

Reconstitute with
sterile water

Vortex to dissolve

Aliquot into single-use tubes

Short-term Storage
-20°C (≤ 1 month)

For use within 1 month

Long-term Storage
-80°C (≤ 6 months)

For use beyond 1 month
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Workflow for Dynorphin B (1-13) TFA Preparation and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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